Cas no 2034471-60-6 (2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone)

• Product Name: 2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone
• CAS No: 2034471-60-6
• MF: C₁₆H₁₂FN₃OS₂
• MW: 345.414383888245
• CID: 5376668
• Update Time: 2025-07-15

2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone

• Inchi： 1S/C16H12FN3OS2/c17-12-3-1-2-11(8-12)16-20(6-7-22-16)15(21)10-4-5-13-14(9-10)19-23-18-13/h1-5,8-9,16H,6-7H2
• InChI Key： XNMSMAQVDJLLMV-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCSC1C1=CC=CC(F)=C1)=O

Additional information on 2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone

Recent Advances in the Study of 2,1,3-Benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone (CAS: 2034471-60-6)

The compound 2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone (CAS: 2034471-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving inflammation and oxidative stress. The benzothiadiazole and thiazolidinone moieties in its structure are known to contribute to its bioactivity, making it a promising scaffold for further drug development. Researchers have employed advanced synthetic techniques to optimize the compound's yield and purity, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that 2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone exhibits notable anti-inflammatory and antioxidant properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models of acute inflammation. These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its ability to interact with key signaling proteins, including NF-κB and Nrf2. Molecular docking studies have provided insights into the binding interactions between the compound and these targets, offering a foundation for structure-activity relationship (SAR) studies. Such research is critical for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone as a viable drug candidate. Issues such as pharmacokinetic properties, bioavailability, and potential toxicity need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 2,1,3-benzothiadiazol-5-yl-[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]methanone represents a promising avenue for drug discovery, with its multifaceted biological activities and potential therapeutic benefits. Continued research and optimization will be essential to unlock its full potential in treating inflammatory and oxidative stress-related disorders.